2-(Oxan-4-ylmethoxy)benzoic acid

• IUPAC Name: 2-(oxan-4-ylmethoxy)benzoic acid
• InChI: InChI=1S/C13H16O4/c14-13(15)11-3-1-2-4-12(11)17-9-10-5-7-16-8-6-10/h1-4,10H,5-9H2,(H,14,15)
• InChI Key: QAMHTGVXIFZJDW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1COC2=CC=CC=C2C(=O)O
• Molecular Formula: C13H16O4
• Molecular Weight: 236.26 g/mol
• CAS No.: 1275727-10-0

Description

“2-(Oxan-4-ylmethoxy)benzoic acid” is an organic compound with the molecular formula C13H16O4. It has a molecular weight of 236.27. The IUPAC name for this compound is 2-[(tetrahydro-2H-pyran-4-yloxy)methyl]benzoic acid.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzoic acid group attached to an oxan-4-ylmethoxy group. The InChI code for this compound is 1S/C13H16O4/c14-13(15)12-4-2-1-3-10(12)9-17-11-5-7-16-8-6-11/h1-4,11H,5-9H2,(H,14,15).

Physical And Chemical Properties Analysis

“this compound” is a powder at room temperature. The storage temperature for this compound is room temperature.

Safety and Hazards

The safety information for “2-(Oxan-4-ylmethoxy)benzoic acid” indicates that it has some hazards associated with it. The GHS pictograms indicate a signal word of warning. The hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Target of Action

It is structurally similar to benzoic acid , which is known to have antimicrobial properties and is used as a food preservative . Benzoic acid is also used as a treatment for urea cycle disorders due to its ability to bind amino acids .

Mode of Action

Based on its structural similarity to benzoic acid, it may also bind to amino acids, leading to their excretion and a decrease in ammonia levels .

Biochemical Pathways

The biosynthesis of benzoic acid derivatives, such as 2-(Oxan-4-ylmethoxy)benzoic acid, involves the shikimate and phenylpropanoid pathways . These pathways are important for understanding the biosynthesis of individual phenolic compounds .

Pharmacokinetics

Benzoic acid is known to be conjugated to glycine in the liver and excreted as hippuric acid . This might suggest a similar metabolic pathway for this compound.

Result of Action

Benzoic acid is known to have antimicrobial properties and is used as a food preservative . It may also decrease ammonia levels by binding to amino acids .

Biochemical Analysis

Biochemical Properties

It is known that benzoic acid derivatives, such as 2-(Oxan-4-ylmethoxy)benzoic acid, play a significant role in the biosynthesis of phenolic compounds present in foods . These compounds interact with various enzymes, proteins, and other biomolecules, influencing biochemical reactions .

Cellular Effects

It is plausible that this compound could influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism, similar to other benzoic acid derivatives .

Molecular Mechanism

It is known that benzoic acid derivatives can participate in various reactions, including free radical bromination, nucleophilic substitution, and oxidation . These reactions could potentially influence the binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Metabolic Pathways

This compound, as a benzoic acid derivative, may be involved in the shikimate and phenylpropanoid pathways, which are important for understanding the biosynthesis of individual phenolic compounds . These pathways involve interactions with various enzymes and cofactors .